2-(2,5-Dimethyl-pyrrol-1-yl)-3-(1H-imidazol-4-yl)-propionic acid
2-(2,5-Dimethyl-pyrrol-1-yl)-3-(1H-imidazol-4-yl)-propionic acid
Brand Name:
Vulcanchem
CAS No.:
627055-02-1
VCID:
VC0461961
InChI:
InChI=1S/C12H15N3O2/c1-8-3-4-9(2)15(8)11(12(16)17)5-10-6-13-7-14-10/h3-4,6-7,11H,5H2,1-2H3,(H,13,14)(H,16,17)
SMILES:
CC1=CC=C(N1C(CC2=CN=CN2)C(=O)O)C
Molecular Formula:
C12H15N3O2
Molecular Weight:
233.27g/mol
2-(2,5-Dimethyl-pyrrol-1-yl)-3-(1H-imidazol-4-yl)-propionic acid
CAS No.: 627055-02-1
Main Products
VCID: VC0461961
Molecular Formula: C12H15N3O2
Molecular Weight: 233.27g/mol
CAS No. | 627055-02-1 |
---|---|
Product Name | 2-(2,5-Dimethyl-pyrrol-1-yl)-3-(1H-imidazol-4-yl)-propionic acid |
Molecular Formula | C12H15N3O2 |
Molecular Weight | 233.27g/mol |
IUPAC Name | 2-(2,5-dimethylpyrrol-1-yl)-3-(1H-imidazol-5-yl)propanoic acid |
Standard InChI | InChI=1S/C12H15N3O2/c1-8-3-4-9(2)15(8)11(12(16)17)5-10-6-13-7-14-10/h3-4,6-7,11H,5H2,1-2H3,(H,13,14)(H,16,17) |
Standard InChIKey | GCJOIMVYIJUXHG-UHFFFAOYSA-N |
SMILES | CC1=CC=C(N1C(CC2=CN=CN2)C(=O)O)C |
Canonical SMILES | CC1=CC=C(N1C(CC2=CN=CN2)C(=O)O)C |
PubChem Compound | 3154321 |
Last Modified | Nov 11 2021 |
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